Cas no 924778-80-3 (2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one)

• Product Name: 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one
• CAS No: 924778-80-3
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD08742439
• CID: 5569782
• Update Time: 2025-05-23

2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one

• MDL： MFCD08742439
• Inchi： 1S/C16H12O4/c1-8-14(18)12(9(2)17)7-13-10-5-3-4-6-11(10)16(19)20-15(8)13/h3-7,18H,1-2H3
• InChI Key： LIBSKBZKSKRHRT-UHFFFAOYSA-N
• SMILES： C12=C(C)C(O)=C(C(C)=O)C=C1C1=CC=CC=C1C(=O)O2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one

2-Acetyl-3-Hydroxy-4-Methylbenzo[c]Chromen-6-One: A Comprehensive Overview

2-Acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one (CAS No. 924778-80-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a fused benzene and pyran ring system. The benzo[c]chromen framework is particularly notable for its structural complexity and potential biological activity.

The cas no 924778-80-3 designation uniquely identifies this compound within the chemical database, ensuring its precise identification in scientific literature and industrial applications. Recent studies have highlighted the importance of 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one in drug discovery, particularly due to its potential as a scaffold for developing novel therapeutic agents. Researchers have explored its ability to modulate cellular pathways involved in inflammation, oxidative stress, and cancer progression.

One of the most intriguing aspects of this compound is its biological activity, which has been extensively studied using advanced analytical techniques such as high-throughput screening and molecular docking. These studies have revealed that 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one exhibits potent antioxidant properties, making it a promising candidate for combating oxidative stress-related diseases. Furthermore, its ability to inhibit key enzymes involved in inflammatory responses has positioned it as a potential lead compound for anti-inflammatory drug development.

The synthesis of cas no 924778-80-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for both academic research and industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times, and minimizing byproduct formation.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These predictions have been corroborated by in vivo studies, which demonstrate that the compound exhibits favorable bioavailability and minimal toxicity at therapeutic concentrations.

In terms of applications, cas no 924778-80-3 has shown potential in the development of functional materials for optoelectronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are currently exploring methods to enhance its stability under ambient conditions, which would further expand its applicability in these fields.

The structural versatility of 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one also lends itself to further chemical modifications. By introducing additional functional groups or altering the substituent pattern on the chromene framework, researchers can tailor the compound's properties for specific applications. This approach has already yielded several derivatives with enhanced biological activity or improved material characteristics.

In conclusion, cas no 924778-80-3, or 2-acetyl-3-hydroxy-4-methylbenzo[c]chromen-6-one, represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with its diverse range of applications, positions it as a valuable tool for advancing both scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields of science and technology.